Cas no 124433-97-2 (Propanedioic acid,2-(4-cyanophenoxy)-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-(4-cyanophenoxy)-, 1,3-diethyl ester
• CAS No: 124433-97-2
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 176749
• PubChem ID: 3079098
• Update Time: 2025-04-19

Propanedioic acid,2-(4-cyanophenoxy)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(4-cyanophenoxy)-, 1,3-diethyl ester
• diethyl 2-(4-cyanophenoxy)propanedioate
• Propanedioic acid, (4-cyanophenoxy)-, diethyl ester
• 124433-97-2
• DTXSID00154375
• Diethyl (4-cyanophenoxy)propanedioate

• Inchi： 1S/C14H15NO5/c1-3-18-13(16)12(14(17)19-4-2)20-11-7-5-10(9-15)6-8-11/h5-8,12H,3-4H2,1-2H3
• InChI Key： FHRDAHVQOKFHOQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 277.09505
• Monoisotopic Mass: 277.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 400.4°Cat760mmHg
• Flash Point: 175.1°C
• Refractive Index: 1.518
• PSA: 85.62